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Compound of Interest

Compound Name:
2-Methoxyphenyl 4-

methylbenzenesulfonate

Cat. No.: B186188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight determination for 2-
Methoxyphenyl 4-methylbenzenesulfonate, a chemical compound of interest in various

research and development applications.

Chemical Identity and Formula
2-Methoxyphenyl 4-methylbenzenesulfonate is an organic compound. For the precise

calculation of its molecular weight, establishing the correct molecular formula is the

foundational step. As an isomer of 4-Methoxyphenyl 4-methylbenzenesulfonate, it shares the

same molecular formula.

Molecular Formula: C₁₄H₁₄O₄S

This formula indicates that each molecule of the compound is composed of:

14 Carbon atoms

14 Hydrogen atoms

4 Oxygen atoms

1 Sulfur atom
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Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The

calculation is based on the standard atomic weights of the constituent elements as provided by

the International Union of Pure and Applied Chemistry (IUPAC).

Data Presentation: Atomic Composition and Weight
Calculation
The following table summarizes the quantitative data used to determine the molecular weight of

2-Methoxyphenyl 4-methylbenzenesulfonate.

Element Symbol
Quantity of
Atoms

Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 14 1.008 14.112

Oxygen O 4 15.999 63.996

Sulfur S 1 32.06 32.06

Total 278.322

The calculated molecular weight of 2-Methoxyphenyl 4-methylbenzenesulfonate is 278.322

g/mol .

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2-Methoxyphenyl 4-
methylbenzenesulfonate are beyond the scope of this document, which focuses solely on the

calculation of its molecular weight. Methodologies for its preparation and characterization

would typically be found in peer-reviewed scientific literature or detailed chemical synthesis

databases.

Visualization of the Calculation Workflow
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The logical process for calculating the molecular weight can be visualized as a straightforward

workflow.

Diagram 1: Molecular Weight Calculation Workflow

Identify Molecular Formula
(C₁₄H₁₄O₄S)

Determine Atomic Composition
(C: 14, H: 14, O: 4, S: 1)

Calculate Subtotals
(Atoms * Atomic Weight)

Obtain Standard Atomic Weights
(C: 12.011, H: 1.008, O: 15.999, S: 32.06)

Sum Subtotals

Final Molecular Weight
(278.322 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of a chemical compound.

Disclaimer: The standard atomic weights used in this calculation are based on IUPAC

recommendations and may have slight variations depending on the isotopic composition of the

elements.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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